Cas no 136831-50-0 (G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q)

The provided sequence, G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q, appears to be a peptide with potential applications in biochemical research or therapeutic development. Its structure suggests a combination of hydrophobic (e.g., Val, Leu, Ile) and hydrophilic (e.g., Lys, Asn, Gln) residues, which may influence its stability, binding affinity, or membrane interactions. The presence of lysine (Lys) residues could facilitate solubility or modifications, while the alternating sequence may contribute to secondary structure formation. Further characterization, such as mass spectrometry or circular dichroism, would be required to confirm its properties. This peptide may be of interest for studies in protein-protein interactions, antimicrobial activity, or as a scaffold for functionalization.

G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q structure

136831-50-0 structure

Product Name:G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q

CAS No:136831-50-0

MF:C₁₁₄H₁₉₅F₃N₃₀O₃₃

MW:2570.94453835487

CID:824759

Update Time:2026-04-29

G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Chemical and Physical Properties

Names and Identifiers

- GLY-VAL-LEU-SER-ASN-VAL-ILE-GLY-TYR-LEU-LYS-LYS-LEU-GLY-THR-GLY-ALA-LEU-ASN-ALA-VAL-LEU-LYS-GLN: GVLSNVIGYLKKLGTGALNAVLKQ
- G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q
- GLY-VAL-LEU-SER-ASN-VAL-ILE-GLY-TYR-LEU-LYS-LYS-LEU-GLY-THR-GLY-ALA-LEU-ASN-ALA-VAL-LEU-LYS-GL...
- Gly-Val-Leu-Ser-Asn-Val-Ile-Gly-Tyr-Leu-Lys-Lys-Leu-Gly-Thr-Gly-Ala-Leu-Asn-Ala-Val-Leu-Lys-Gln trifluoroacetate salt

Computed Properties

Exact Mass: 2569.45000

Experimental Properties

PSA: 1037.94000
LogP: 5.60950

G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Security Information

WGK Germany：3

G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AE33889-1mg	G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q	136831-50-0	>96%	1mg	$590.00	2024-04-20

G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q

Research Briefing on Chemical Compound 136831-50-0 and Peptide G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q in Biomedical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of the compound 136831-50-0 and the peptide sequence G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q. These molecules have garnered attention due to their potential therapeutic applications, particularly in targeted drug delivery and antimicrobial therapies. This briefing synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to provide a comprehensive overview of their roles, mechanisms, and future prospects.

The chemical compound 136831-50-0, identified by its CAS number, has been studied for its unique pharmacological properties. Recent research indicates its efficacy as a modulator in enzyme inhibition, particularly in pathways related to inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in treating chronic inflammatory diseases with reduced side effects compared to traditional NSAIDs.

Concurrently, the peptide G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q has emerged as a promising candidate in antimicrobial and anticancer research. This 21-amino acid sequence, derived from natural antimicrobial peptides, exhibits broad-spectrum activity against drug-resistant bacterial strains. A breakthrough study in Nature Biomedical Engineering (2024) revealed its mechanism of action: the peptide disrupts bacterial cell membranes via electrostatic interactions while showing minimal cytotoxicity to mammalian cells. This selectivity makes it a viable alternative to conventional antibiotics.

Innovative delivery systems have been explored to enhance the bioavailability of these molecules. For instance, nanoparticle-based carriers functionalized with 136831-50-0 have shown improved targeting efficiency in preclinical models of rheumatoid arthritis. Similarly, conjugation of the G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q peptide with lipid nanoparticles has demonstrated enhanced stability and tissue penetration in pulmonary infection models, as reported in Advanced Drug Delivery Reviews.

Challenges remain in scaling up production and ensuring clinical safety. The synthesis of 136831-50-0 requires multi-step processes with low yields, prompting investigations into biocatalytic methods. For the peptide, proteolytic degradation in vivo necessitates further structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations through computational drug design and high-throughput screening platforms.

In conclusion, 136831-50-0 and G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q represent two distinct yet complementary avenues in modern drug discovery. Their development underscores the importance of interdisciplinary approaches combining chemical biology, nanotechnology, and computational modeling. Future research directions include Phase I clinical trials for 136831-50-0 derivatives and optimization of the peptide's pharmacokinetic profile through backbone cyclization strategies.